Cas no 852145-56-3 (ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CAS No: 852145-56-3
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 6278543
• PubChem ID: 5084784
• Update Time: 2025-10-23

ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• SR-01000907556-1
• ethyl 2-{[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• F0653-0457
• AKOS024592396
• ethyl 2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• ethyl 2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• SR-01000907556
• 852145-56-3

• Inchi： 1S/C21H20N4O3S/c1-3-28-19(26)13-29-21-24-23-20(17-12-22-18-10-5-4-9-16(17)18)25(21)14-7-6-8-15(11-14)27-2/h4-12,22H,3,13H2,1-2H3
• InChI Key： ZWXHALLWERKPFV-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 408.12561169g/mol
• Monoisotopic Mass: 408.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Additional information on ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate

Comprehensive Overview of Ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate (CAS No. 852145-56-3)

The compound ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate (CAS No. 852145-56-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of indole, triazole, and methoxyphenyl moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a pharmacophore in the development of novel therapeutics targeting inflammation, cancer, and neurological disorders.

In recent years, the demand for heterocyclic compounds like ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate has surged due to their versatility in drug design. The 1,2,4-triazole core, in particular, is a hotspot for medicinal chemists, as it exhibits remarkable stability and binding affinity to biological targets. Coupled with the indole scaffold, which is prevalent in many natural products and FDA-approved drugs, this compound presents a promising avenue for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 852145-56-3 involves multi-step organic reactions, including condensation, cyclization, and esterification. Its sulfanylacetate side chain further enhances its reactivity, making it a valuable intermediate for derivatization. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with higher yields and lower environmental impact.

From a commercial perspective, ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and biotechnology industries. Its applications extend to high-throughput screening (HTS) and fragment-based drug discovery (FBDD), where it serves as a building block for libraries of bioactive molecules. The compound's molecular weight and logP values are critical parameters for drug-likeness assessments, aligning with the Lipinski's Rule of Five.

In the context of current trends, the rise of AI-driven drug discovery has amplified the relevance of such compounds. Machine learning models often rely on datasets containing triazole and indole derivatives to predict bioactivity and optimize lead compounds. Additionally, the compound's potential role in neuroprotective agents aligns with the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, which are frequently searched topics in scientific literature.

Quality control and analytical characterization of CAS No. 852145-56-3 are paramount for ensuring its suitability in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Regulatory compliance, including REACH and GMP standards, further underscores its importance in industrial applications.

In summary, ethyl 2-{5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate represents a compelling case study in modern drug development. Its multifaceted chemical architecture and broad applicability make it a subject of ongoing research, particularly in the era of precision medicine and computational chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.